Cas no 887201-41-4 (2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide)

• Product Name: 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide
• CAS No: 887201-41-4
• MF: C₁₅H₁₆N₂O₅S
• MW: 336.362942695618
• CID: 6026048
• PubChem ID: 7243974
• Update Time: 2025-05-20

2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide
• Benzamide, N-[4-(aminosulfonyl)phenyl]-2,3-dimethoxy-
• AKOS024655996
• F2516-0218
• 887201-41-4

• Inchi： 1S/C15H16N2O5S/c1-21-13-5-3-4-12(14(13)22-2)15(18)17-10-6-8-11(9-7-10)23(16,19)20/h3-9H,1-2H3,(H,17,18)(H2,16,19,20)
• InChI Key： VHYMZEGLWAFVEA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 336.07799279g/mol
• Monoisotopic Mass: 336.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• pka: 9.87±0.12(Predicted)

Additional information on 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide

Introduction to 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide (CAS No. 887201-41-4)

2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide, identified by its Chemical Abstracts Service (CAS) number 887201-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of benzamide derivatives, characterized by its structural motif of a benzamide core functionalized with methoxy and sulfamoyl groups. The strategic placement of these substituents on the aromatic ring imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The molecular structure of 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide consists of a benzene ring substituted with two methoxy groups at the 2- and 3-positions, and an N-(4-sulfamoylphenyl) group attached to the amide nitrogen. This configuration creates a molecule with potential interactions across multiple biological targets, including enzymes and receptors. The sulfamoyl group, in particular, is known for its ability to engage in hydrogen bonding and ionic interactions, which can modulate the binding affinity and selectivity of the compound towards biological targets.

In recent years, there has been a surge in interest regarding benzamide derivatives as pharmacological agents due to their diverse biological activities. The presence of both methoxy and sulfamoyl groups in 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide suggests that it may exhibit properties such as inhibitory activity against certain enzymes or modulation of signaling pathways. Preliminary studies have hinted at its potential role in inhibiting enzymes involved in inflammation and pain pathways, making it a candidate for further exploration in therapeutic contexts.

One of the most compelling aspects of 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide is its synthetic accessibility. The benzamide core can be readily modified through established synthetic protocols, allowing chemists to explore analogs with varying substituents to optimize biological activity. The methoxy groups provide a handle for further functionalization via electrophilic aromatic substitution or nucleophilic aromatic substitution reactions, while the sulfamoyl group can be derivatized to alter solubility or binding properties.

The sulfamoyl group is particularly noteworthy due to its prevalence in bioactive molecules. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By incorporating a sulfamoyl moiety into the benzamide framework of 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide, researchers aim to harness these properties while exploring novel mechanisms of action. The combination of methoxy and sulfamoyl groups may lead to enhanced binding interactions with biological targets compared to simpler amide derivatives.

Recent advancements in computational chemistry have enabled the rapid screening of compounds like 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide for potential biological activity. Molecular docking studies have shown that this compound may interact with various protein targets, including kinases and transcription factors. These interactions could be harnessed for therapeutic purposes, particularly in conditions where dysregulation of these pathways is implicated. For instance, inhibition of specific kinases could provide relief in chronic inflammatory diseases or cancer.

The pharmacokinetic profile of 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide is another critical aspect that needs to be evaluated. The presence of polar functional groups such as hydroxyls (from methoxy groups) and sulfonamides suggests that this compound may exhibit moderate solubility in both aqueous and organic solvents. This property could influence its absorption, distribution, metabolism, and excretion (ADME) characteristics. Optimizing these parameters is essential for developing a drug candidate that can reach therapeutic concentrations efficiently.

In vitro studies have begun to elucidate the potential bioactivities of 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide. Initial experiments have demonstrated inhibitory effects on certain enzyme targets relevant to inflammation and pain pathways. For example, the compound has shown promise in reducing the activity of cyclooxygenase (COX), an enzyme involved in prostaglandin synthesis. Such inhibitory effects could translate into therapeutic benefits for conditions like arthritis or inflammatory bowel disease.

The synthesis of 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide involves several key steps that highlight the ingenuity behind its design. The starting materials typically include commercially available aromatic precursors such as 2-methoxy-3-methoxyaniline and 4-aminobenzenesulfonyl chloride. These substrates undergo condensation reactions to form the benzamide core followed by selective functionalization at specific positions on the aromatic ring. The use of protecting group strategies ensures that each functionalization step proceeds selectively without interfering with others.

The role of computational methods in designing compounds like 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide cannot be overstated. Virtual screening platforms allow researchers to predict how different molecular structures will interact with biological targets based on known binding data from similar compounds. This approach accelerates the drug discovery process by narrowing down candidates that are most likely to exhibit desired bioactivities before experimental validation is required.

Future directions for research on 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide include exploring its mechanism of action at a molecular level through crystallographic studies or NMR spectroscopy techniques. Understanding how this compound interacts with its biological targets will provide insights into its therapeutic potential and help guide further optimization efforts toward improved efficacy or reduced side effects.

The versatility of 2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide as a scaffold for drug discovery underscores its importance as a chemical entity within pharmaceutical research circles today。 Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas。 As synthetic methodologies continue to evolve along with computational capabilities， compounds like this one are poised to play significant roles in addressing unmet medical needs worldwide。